Cas no 956568-66-4 (2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol)

2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol is a pyrazole derivative with potential applications in pharmaceutical and chemical research. Its structure features an amino group and a propylphenyl substituent, which may enhance binding affinity and selectivity in biological systems. This compound is of interest due to its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The presence of both hydrophilic (hydroxyl, amino) and hydrophobic (propylphenyl) groups suggests balanced solubility properties, facilitating its use in various experimental conditions. Proper handling and storage are recommended to maintain stability.

2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol structure

956568-66-4 structure

Product Name:2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol

CAS No:956568-66-4

MF:C₁₄H₁₉N₃O

MW:245.320163011551

CID:3109534

PubChem ID:16228338

Update Time:2025-05-21

2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol
- 101-645-1
- 2-[5-AMINO-3-(4-PROPYLPHENYL)-1H-PYRAZOL-1-YL]ETHANOL
- 2-(5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl)ethan-1-ol
- G58622
- Z228588788
- 2-(5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl)ethanol
- 2-[5-AMINO-3-(4-PROPYLPHENYL)PYRAZOL-1-YL]ETHANOL
- GNB56866
- 956568-66-4
- AKOS009113761
- EN300-43907
- 2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol
- Inchi： 1S/C14H19N3O/c1-2-3-11-4-6-12(7-5-11)13-10-14(15)17(16-13)8-9-18/h4-7,10,18H,2-3,8-9,15H2,1H3
- InChI Key： APLCAUAGRCHQRP-UHFFFAOYSA-N
- SMILES： OCCN1C(=CC(C2C=CC(=CC=2)CCC)=N1)N

Computed Properties

Exact Mass: 245.152812238Da
Monoisotopic Mass: 245.152812238Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 64.1Å²

2-5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-ylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A640420-10mg	2-[5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4		10mg	$ 50.00	2022-06-07
TRC	A640420-50mg	2-[5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4		50mg	$ 160.00	2022-06-07
TRC	A640420-100mg	2-[5-Amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4		100mg	$ 250.00	2022-06-07
Enamine	EN300-43907-0.05g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	0.05g	$135.0	2023-02-10
Enamine	EN300-43907-0.1g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	0.1g	$202.0	2023-02-10
Enamine	EN300-43907-0.25g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	0.25g	$288.0	2023-02-10
Enamine	EN300-43907-0.5g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	0.5g	$480.0	2023-02-10
Enamine	EN300-43907-1.0g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	1.0g	$614.0	2023-02-10
Enamine	EN300-43907-2.5g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	2.5g	$1202.0	2023-02-10
Enamine	EN300-43907-5.0g	2-[5-amino-3-(4-propylphenyl)-1H-pyrazol-1-yl]ethan-1-ol	956568-66-4	95%	5.0g	$1779.0	2023-02-10